3-Bromo-2,6-difluorobenzamide

• IUPAC Name: 3-bromo-2,6-difluorobenzamide
• InChI: InChI=1S/C7H4BrF2NO/c8-3-1-2-4(9)5(6(3)10)7(11)12/h1-2H,(H2,11,12)
• InChI Key: PVFJNNAFSDYDSB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1F)C(=O)N)F)Br
• Molecular Formula: C7H4BrF2NO
• Molecular Weight: 236.01 g/mol
• CAS No.: 1541810-83-6

Description

3-Bromo-2,6-difluorobenzamide, also known as BDF, is an organic compound and a member of the difluorobenzamides family. It is a white crystalline solid with a molecular weight of 273.98 g/mol and a melting point of 168-170°C. It is soluble in water, methanol, and ethanol, and insoluble in hexane and diethyl ether. BDF is a versatile compound with a wide range of applications in the synthesis of pharmaceuticals, agrochemicals, and other organic compounds.

Scientific Research Applications

Environmental and Health Impacts of Brominated Compounds

• Polybrominated Dibenzodioxins and Dibenzofurans : Studies have shown that brominated compounds, similar to chlorinated homologs, possess environmental persistence and potential toxicity. This raises concerns regarding their use and the necessity for ongoing monitoring and risk assessment of these chemicals (L. Birnbaum, D. Staskal, J. Diliberto, 2003; J. Mennear, C. C. Lee, 1994).

• Novel Brominated Flame Retardants : The application of novel brominated flame retardants (NBFRs) in various products has been extensively reviewed, highlighting the significant knowledge gaps regarding their occurrence, toxicity, and environmental fate. There is a call for more research to understand their impact fully (E. A. Zuiderveen, J. Slootweg, J. de Boer, 2020).

Application in Scientific Research

• Synthon Modularity in Cocrystals : Research on the modularity of synthons in cocrystals involving bromobenzamide derivatives underscores the significance of halogen interactions in crystal engineering. This study could provide a foundational understanding for substances like 3-Bromo-2,6-difluorobenzamide in materials science and pharmaceuticals (Srinu Tothadi, Sumy Joseph, G. Desiraju, 2013).

Environmental Release and Toxicology

• Brominated Dioxins and Environmental Health : The review articles discuss the formation, occurrence, and potential health risks of brominated dioxins and furans, highlighting the environmental hazards posed by the use of brominated flame retardants. These studies emphasize the need for stringent controls and further research into the effects of these compounds on human health and the environment (J. Piskorska-Pliszczynska, S. Maszewski, 2014).

Safety and Hazards

The safety information for 3-Bromo-2,6-difluorobenzamide indicates that it has the GHS07 pictogram, with the signal word "Warning". Hazard statements include H315, H319, and H335, which correspond to skin irritation, eye irritation, and respiratory irritation, respectively. Precautionary statements include P261, P305, P351, and P338, advising to avoid breathing dust, and if in eyes, to rinse cautiously with water for several minutes and remove contact lenses if present and easy to do.

Mechanism of Action

Mode of Action

It is known that brominated and fluorinated benzamides can interact with various biological targets through mechanisms such as free radical bromination, nucleophilic substitution, and oxidation .

Biochemical Pathways

It is known that halogenated benzamides can influence a variety of biochemical pathways, depending on their specific targets .

Pharmacokinetics

The compound’s molecular weight (23602 g/mol) suggests that it may have good bioavailability .

Result of Action

It has been suggested that benzamide derivatives could have potential antibacterial and antifungal activities .

Action Environment

The action, efficacy, and stability of 3-Bromo-2,6-difluorobenzamide can be influenced by various environmental factors. These can include temperature, pH, and the presence of other chemical entities. For instance, the compound is typically stored at 2-8°C to maintain its stability .

Biochemical Analysis

Biochemical Properties

The biochemical properties of 3-Bromo-2,6-difluorobenzamide are not fully understood yet. It is known that it interacts with certain enzymes and proteins. For instance, the nitrile hydratase from Aurantimonas manganoxydans ATCC BAA-1229 was selected for production of 2,6-difluorobenzamide from 2,6-difluorobenzonitrile .

Cellular Effects

It is known that it can influence cell function, including impact on cell signaling pathways, gene expression, and cellular metabolism .

Molecular Mechanism

The molecular mechanism of this compound involves binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression . Molecular docking studies highlight the strong hydrophobic interactions between the difluoroaromatic ring of this compound and several key residues of the allosteric pocket .

Temporal Effects in Laboratory Settings

It is known that it has a significant production using a recombinant Escherichia coli-based biocatalyst .

Metabolic Pathways

It is known that it interacts with certain enzymes or cofactors .